Cas no 1333319-53-1 (benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
• CAS No: 1333319-53-1
• MF: C₁₉H₂₃BN₂O₄
• MW: 354.207925081253
• CID: 1030113
• PubChem ID: 71304131
• Update Time: 2025-04-20

benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• benzyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
• EN300-12578768
• CS-0175011
• 1333319-53-1
• Benzyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
• DTXSID30745194
• benzyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
• Benzyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate

• Inchi： 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-10-11-21-16(12-15)22-17(23)24-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,21,22,23)
• InChI Key： PKHYDIRMFMDPLN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC(=O)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 354.1750874g/mol
• Monoisotopic Mass: 354.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls